Hyaluronic acid (HA)-based nanofibers have been widely used for various biomedical applications such as cosmetics, wound dressing, and tissue engineering scaffolds owing to their large active surface areas and high water retention capability. However, HA-only solutions are relatively difficult to handle for electrospinning because of their limited stability and/or solvent toxicity, while the selection of a carrier polymer is not straightforward due to poor electrospinnability. Herein, we report on the optimization of the precursor solution composition for reliable electrospinning of polymer blend nanofibers with high HA contents. Polyvinyl alcohol (PVA) was selected as a carrier polymer due to its higher solubility in water, while citric acid (CA) was introduced as crosslinker to maintain the water stability of the resultant nanofibers. Thermally induced esterification was performed to interconnect PVA, HA and CA without additional catalysts and the average diameter and swelling ratio of crosslinked PVA-CA-HA nanofibers were systematically studied. To optimize electrospinnability, a mixture of water and DMF was employed as co-solvent considering that the addition of DMF increases the viscosity of the precursor solution, leading to the uniform formation of PVA-CA-HA blend nanofibers, particularly, with high HA contents (~ 16%). Finally, PVA-CA-HA nanofiber membranes were tested for cell viability and anti-coagulation characteristic to demonstrate the versatility of PVA-CA-HA nanofibers in various biomedical research fields.

Shape memory epoxy polymer reinforced by single-ply weave fabric (SMEP-W) possesses high specific stiffness, good foldability, and satisfactory shape memory capability. These advantages make them promising materials for deployable space structures and increasingly attract research interests. Understanding the influence of weave structures on static and dynamic mechanical properties is crucial to structural design and mechanical response prediction. In this paper, a recently developed SMEP-W was prepared. The static shear experiments were conducted through modified shear test fixtures, and the stress field under static shear load was simulated through a multi-scale numerical modelling method. The dynamic mechanical analysis was carried out to evaluate the shape memory capability. SMEP-W shows nonlinear mechanical behavior under in-plane shear load, especially for the one with less thread count. The increase in the number of threads enhances the constraints between warp yarns and weft yarns, leading to an increase in shear modulus and reducing the scattering of static mechanical properties. The stress distribution on the yarns has the characteristic of center symmetry. High-stress regions appear on the overlapping surface of the crossover regions. Compared with shape memory epoxy polymer (SMEP), the glass transition temperature and damping coefficient of SMEP-W are significantly reduced, and the stiffness is remarkably enhanced. The difference in thread count between warp direction and weft direction does not notably affect the glass transition temperature and tan δ, but has a remarkable influence on the storage modulus. The present work could provide basic observation for understanding the influence of thread count on the shear mechanical properties and dynamic mechanical properties of SMEP-W.

In this study, as a first step toward the development of novel candidate for absorbable suture materials based on poly(glycolide-co-ɛ-caprolactone), we synthesized a poly(glycolide-co-ɛ-caprolactone-co-l-lactide) block copolymer with ABA block structure via a two-step polymerization process and prepared the final PGCLA suture using a pilot-scale melt spinning machine. Then, to understand the mechanism on the early degradation stage of the PGCLA suture, we systematically investigated the mechanical, morphological properties and microstructural changes of the PGCLA suture through in vitro degradation. As a result, it was observed that, during the in vitro degradation process, the mechanical properties of PGCLA sutures exhibited an overall linear decrease and retained only 32% of its initial strength at 2 weeks of degradation. In addition, it was confirmed that, from FE-SEM analysis, internal degradation and structural changes, including longitudinal cracks on the suture surface, were noticeably appeared at 2 weeks of degradation. Interestingly, the results obtained from 1H-NMR and WAXS analyses exhibited clearly that PGCLA sutures undergo simultaneous degradation of glycolide units and l-lactide units present in the amorphous region during in vitro degradation. Therefore, based on these findings, we concluded that in the early stage of in vitro degradation of PGCLA suture, simultaneous degradation of glycolide units and l-lactide units in the amorphous region occurs, leading to chemical and structural changes such as erosion and cracking of the suture, as well as a decrease in its mechanical properties.

Sandwich structure is widely used in aviation field due to their high out-of-plane compression properties, shear properties, and outstanding energy absorption characteristics. During the forming process, the aluminum honeycomb will form double cell wall because of adhesive layers. The double cell wall has a great influence on the compressive properties, but there are only few researches on it. In this paper, the influence of double cell wall on the compression performance of sandwich structure was studied, and the failure process of double cell was analyzed from micro perspective. Finite element models of aluminum honeycomb and sandwich structure were established in the software ABAQUS. Moreover, the unit model including double cell wall and single cell wall was also established, and then the effectiveness of the simulation was verified by experiments. The compression experiment was carried out on the universal test machine with sandwich structure and the test speed was set as 2 mm/min. The results show that the failure occurs from one end when the aluminum honeycomb faces with flat compression load alone, while the failure of the sandwich structure starts from the middle of the core. The adhesive layer in the double cell wall is subjected to both compressive stress and tensile stress, and the failure occurs first in tension position. Then, the effects of double cell wall different bonding parameters and different panel layering angles on the compressive properties of the structure were studied. The results show that the structural compression performance increases slowly after the bonding length reaches 4 mm, and the bonding thickness less than 0.1 mm has little influence on the compression performance. The fiber orientation of the panel close to the core can be designed to be 90° which is parallel to the double cell wall, which can effectively improve the flat compression performance.

This research aims to investigate the coincident optimization of both properties of specific volume and tensile strength of high-bulked cotton/acrylic rotor yarn, using Taguchi statistical procedure. Therefore, the L27 orthogonal arrays were used to design production process factors of high-bulked yarns such as percentage of acrylic shrinkable fiber, navel type, rotor speed, yarn twist, and relaxation temperature. The used method offers techniques such as signal-to-noise (S/N) and overall evaluation criteria (OEC) which can be respectively employed for individual and coincident optimization of two studied characteristics. Considering the meaningful effects of the variance values for all factors, they have significant effects on the yarn specific volume. It was also deduced that except navel type and rotor speed, the influence of the other studied factors on the yarn tensile strength is significant. Moreover, in the coincident optimization, it was shown that the yarn twist has the most significant level on OEC values.

Based on the negative Poisson’s ratio (NPR) effect obtained from the design of fiber, an auxetic structure of carbon fiber and PVA fiber was designed in this study. Based on the diameter ratio of 1:3, the mechanical behavior and negative Poisson’s ratio (NPR) of fiber helical auxetic yarns (HAYs) with different wrap angles were tested, and the mechanical behavior of fiber HAYs was obtained by digital speckle correlation method (DSCM). It is found that the Poisson’s ratio of HAYs is related to the initial wrap angle, and the maximum value of NPR is −1.35 when the wrap angle is 10°. Based on the test results, the finite element simulation method was used to discuss the mechanical behavior of fiber HAYs with different parameters. The results of the model were basically consistent with the experimental results under the diameter ratio of 1:3, while the maximum value of NPR in the model is −7.03, which appears when the wrap angle is 10° and the diameter ratio is 1:2.

Auxetic materials possess negative Poisson’s ratio, by which they have some unique and extraordinary properties such as improved toughness and resilience, shear and impact resistance, fracture resistance, synclastic behavior, form-fitting ability, and sound absorption, as well as vibration dampening capabilities. Weaving technology has made it possible to fabricate auxetic woven fabrics. This research involves computational modeling of rotating rectangles and chiral geometry, and thereafter their fabric production using the Arahne CAD system. And the developed fabric samples were characterized for Poisson’s ratio with the help of a video extensometer. Auxeticity was successfully introduced into the fabric structure, and good agreement was observed between the model and experimental values.

Chitosan (CS), as a biocompatible and biodegradable nature polymer, has excellent antibacterial property. Poly(ethylene oxide) (PEO), as a biomaterial with thermal stability, biocompatibility and biodegradability, has good spinnability. Anthocyanin, as a natural colorant agent with different molecular structures under different pH values, has good antibacterial and antioxidant properties and can be applied as a pH indicator. Electrospun nanofiber membranes (NFMs) show great application prospects in food packaging due to their unique structural and functional advantages. In this work, anthocyanin/CS/PEO nanofiber membranes (NFMs) for food packaging were batch prepared by the spherical section free surface electrospinning (SSFSE), and their yield reached 5.8 ± 0.4 g/h. The morphology, structure and properties of CS-based NFMs were explored, which showed that they were hydrophilic and had excellent antibacterial activity against Escherichia coli (E. coli) and Staphylococcus aureus (S. aureus). Among them, anthocyanin/CS/PEO NFMs exhibited better mechanical properties and high antioxidant activity. Furthermore, the color changes of anthocyanin/CS/PEO NFMs at different pH values were investigated, illustrating that they could be used as a visual monitoring food packaging, and their application effects in beef storage were studied.

Multifunctional and durable nano-coating of titanium dioxide (TiO2) on cotton and silk fabric surface has been achieved via sol–gel method in aqueous medium at room temperature. The nanosol is coated on fabric surface by pad-dry-cure method using 1% acrylic binder to achieve durable coating. The coated fabrics are characterized by Fourier transform infrared (FTIR) spectroscopy, X-ray powder diffractometry (XRD), optical microscopy, and scanning electron microscopy (SEM). The performance of the coated fabrics against self-cleaning efficiency and UV protection is evaluated. The self-cleaning efficiency is assessed against the artificial stain of Schezwan chutney, coffee, Coca-Cola, and turmeric. Maximum stain removal efficiency is achieved with coffee stain with 81.25% and 96.63% for cotton and silk fabrics, respectively, after exposure to 20 h of sunlight. However, tensile strength and elongation of the coated fabrics decrease after the exposure to sunlight. The average size of the TiO2 particles formulated in the nanosol is found to be about 5 nm which is sufficient for scattering the UV radiation from the textile surface. The self-cleaning effect and UPF of nanosol-treated silk fabric are found to be better than that of cotton fabric. UPF of treated cotton and silk fabric is found to be 53.87 and 61.79, respectively.

In this study, superamphiphilic fabrics with under-oil superhydrophilic property have been prepared using trimesoyl chloride (TMC), tetrakis(hydroxymethyl) phosphonium chloride (THPC), and urea as coating materials. Owing to the unique under-oil superhydrophilicity, the coated fabric is able to absorb water droplets dispersed in oil, and oil stains on the coated fabric (dry) can be easily cleaned off just by rinsing with water (without the use of detergent), showing strong anti-oil-fouling ability. The coating is durable enough to withstand at least 50 cycles of home laundering, 1000 cycles of Martindale abrasions, as well as acid/base etching for 12 h without losing its under-oil superhydrophilic property. Meanwhile, the coated fabric exhibits excellent flame-retardant properties, with an oxygen limiting index (LOI) of 39.5% and a char length of 8.5 cm in vertical flame test. This multi-functional coating may find wide applications in functional textiles, water recovery, and flame-retardant field.